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Compound of Interest

Compound Name: FMK 9a

Cat. No.: B15605212 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are fundamental to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of FMK 9a, a potent and irreversible autophagin-1 inhibitor. Adherence to these

procedures is critical for minimizing risks to personnel and the environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult your institution's specific

Environmental Health and Safety (EHS) protocols. While a specific Safety Data Sheet (SDS)

for FMK 9a is not readily available in the public domain, the following general precautions for

handling potent, cell-permeable, and irreversible inhibitors should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

Respiratory Protection: When handling the powdered form, a dust mask or respirator should

be used to prevent inhalation. All handling of FMK 9a should be conducted in a well-

ventilated area, preferably within a chemical fume hood.
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FMK 9a Properties and Data
Understanding the physicochemical properties of FMK 9a is crucial for its safe handling and

disposal.

Property Value Source

CAS Number 1955550-51-2 [1]

Molecular Formula C23H21FN2O3 [2]

Molecular Weight 392.43 g/mol [2]

Appearance Solid [1]

Solubility Soluble in DMSO [1]

Mechanism of Action
Irreversible covalent inhibitor of

ATG4B
[1]

Step-by-Step Disposal Protocol
The following procedures outline the recommended steps for the safe disposal of FMK 9a and

associated waste. These are general guidelines and must be adapted to comply with your

institution's specific EHS protocols.

1. Waste Segregation:

Solid Waste: All disposable materials that have come into contact with FMK 9a, including

gloves, pipette tips, vials, and contaminated lab paper, must be considered hazardous

waste.[3]

Liquid Waste: Unused or expired solutions of FMK 9a, as well as solvents used for cleaning

contaminated glassware, should be collected as hazardous liquid waste.[3]

2. Waste Collection and Labeling:

Use designated, leak-proof, and clearly labeled hazardous waste containers.[3][4]

The label should include:
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The words "Hazardous Waste"

The full chemical name: "FMK 9a"

The CAS number: "1955550-51-2"

The concentration (if in solution)

The date of accumulation

3. Inactivation of Liquid Waste (Recommended):

Due to the reactive nature of the fluoromethylketone (FMK) group, which acts as an irreversible

covalent inhibitor, chemical inactivation of liquid waste is a recommended practice to reduce its

biological activity and potential environmental impact.[3] A similar procedure for another FMK-

containing compound, Z-Lehd-fmk tfa, can be adapted.[3]

Experimental Protocol for Inactivation:

Prepare Inactivation Solution: In a chemical fume hood, prepare a fresh solution of 1 M

sodium hydroxide (NaOH) or a suitable commercial bleach solution (sodium hypochlorite).

Use a 10-fold excess volume of inactivation solution to the waste volume.[3]

Inactivation Procedure: Slowly add the FMK 9a liquid waste to the inactivation solution

while stirring.

Reaction Time: Allow the mixture to react for a minimum of 2 hours to ensure complete

inactivation.

Neutralization: After inactivation, neutralize the solution to a pH between 6 and 8 by slowly

adding a suitable acid (e.g., hydrochloric acid) if using a basic inactivation solution.

Collection: Collect the neutralized, inactivated waste in a labeled hazardous waste

container.

4. Final Disposal:
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Solid Waste: Seal the hazardous waste container and store it in a designated accumulation

area until it is collected by your institution's EHS department.[3]

Inactivated Liquid Waste: Even after inactivation, the resulting solution should be collected in

a labeled hazardous waste container and disposed of through your institution's EHS

department.[5][6] Do not pour down the drain unless explicitly permitted by your local

regulations and EHS office.[3]

Logical Workflow for FMK 9a Disposal
The following diagram illustrates the decision-making process for the proper disposal of FMK
9a waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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